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Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859 Get Quote

Essential Safety and Handling Guide for ST034307
This document provides crucial safety and logistical information for the handling and disposal

of ST034307, a selective small molecule inhibitor of adenylyl cyclase 1 (AC1).[1][2][3] The

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Compound Information
Property Value Source

Chemical Name

6-Chloro-2-

(trichloromethyl)-4H-1-

benzopyran-4-one

Tocris Bioscience[2]

Molecular Weight 297.95 g/mol Tocris Bioscience[2]

Appearance Powder MedchemExpress[3]

Purity ≥98% (HPLC) Tocris Bioscience[2]

Storage
Store at -20°C for up to 1 year

or -80°C for up to 2 years.
MedchemExpress[3]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10775859?utm_src=pdf-interest
https://www.benchchem.com/product/b10775859?utm_src=pdf-body
https://www.benchchem.com/product/b10775859?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5734633/
https://www.tocris.com/products/st-034307_6271
https://www.medchemexpress.com/ST034307.html
https://www.tocris.com/products/st-034307_6271
https://www.tocris.com/products/st-034307_6271
https://www.medchemexpress.com/ST034307.html
https://www.tocris.com/products/st-034307_6271
https://www.medchemexpress.com/ST034307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific Safety Data Sheet (SDS) for ST034307 is not publicly available, standard

laboratory precautions for handling potent, biologically active small molecules should be strictly

followed. The following PPE is mandatory when handling ST034307 in its powdered form or in

solution.

PPE Category Minimum Requirement Rationale

Hand Protection Nitrile gloves Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Body Protection Laboratory coat
Protects from contamination of

personal clothing.

Operational Handling Plan
A systematic approach to handling ST034307 is essential to minimize exposure and ensure

experimental integrity.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the compound name and quantity match the order.

Record the date of receipt on the container.

Store the compound at the recommended temperature (-20°C or -80°C) in a designated and

clearly labeled area.[3]
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All weighing of the powdered compound and preparation of stock solutions should be

performed in a certified chemical fume hood.

Use a dedicated set of spatulas and weighing paper.

ST034307 is typically dissolved in DMSO to prepare stock solutions.[3]

Clearly label the stock solution container with the compound name, concentration, solvent,

date of preparation, and your initials.

Use in Experiments
When diluting stock solutions or adding the compound to experimental setups, always wear

the appropriate PPE.

Handle all solutions containing ST034307 with care to avoid splashes and aerosols.

Work in a well-ventilated area.
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Caption: Workflow for the safe handling of ST034307 from receipt to experimental use.
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Disposal Plan
Proper disposal of ST034307 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

Contaminated consumables such as gloves, weighing paper, and pipette tips should be

collected in a dedicated, sealed waste bag.

The bag must be clearly labeled as "Hazardous Chemical Waste" and include the name of

the compound.

Liquid Waste:

Aqueous solutions containing ST034307 should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Unused stock solutions in DMSO should also be disposed of as hazardous chemical

waste.

Disposal Route:

All waste containing ST034307 must be disposed of through your institution's

Environmental Health and Safety (EH&S) office. Do not pour any solutions containing this

compound down the drain.

Mechanism of Action: Inhibition of Adenylyl Cyclase
1
ST034307 is a selective inhibitor of adenylyl cyclase 1 (AC1), an enzyme that catalyzes the

conversion of ATP to cyclic AMP (cAMP).[1][2] AC1 is stimulated by calcium (Ca²⁺) in a

calmodulin-dependent manner.[1] By inhibiting AC1, ST034307 reduces the production of

cAMP, which can modulate various downstream signaling pathways. This inhibitory action has

been shown to have analgesic effects in preclinical models of pain.[1]
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Caption: ST034307 inhibits the Ca²⁺/Calmodulin-activated Adenylyl Cyclase 1 (AC1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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